1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-(3-propyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-(3-propyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C17H19N3O4 and its molecular weight is 329.356. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity Prediction
A one-pot condensation method involving 5-oxopyrrolidine-3-carboxylic acids, carbonyldiimidazole, and benzamidoximes leads to the novel formation of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems. The biological activity of such synthesized compounds was predicted using PASS, highlighting the potential therapeutic applications of these compounds Kharchenko, Detistov, & Orlov, 2008.
Synthesis of Novel Antimicrobial Agents
New molecular frameworks incorporating the 1,3,4-oxadiazoles and halo pyridines have been synthesized and shown to possess antimicrobial activity. This includes a series of compounds tested against Staphylococcus aureus and Escherichia coli, highlighting their potential as novel antimicrobial agents Shailaja, Anitha, Manjula, & Rao, 2010.
Anticancer Activity Exploration
Research into substituted 1,3,4-oxadiazolyl tetrahydropyridines has indicated potential anti-cancer properties. The study synthesized a series of these compounds and evaluated their efficacy on MCF-7 breast cancer cell lines, suggesting a promising avenue for anticancer therapy development Redda & Gangapuram, 2007.
Antimycobacterial and Antibacterial Agents
A series of 1,3,4-oxadiazole and benzothiazolylthioether derivatives were synthesized and screened for antimycobacterial activity against Mycobacterium tuberculosis and Mycobacterium bovis, as well as for antibacterial activity against various bacterial strains. This study revealed compounds with excellent antimycobacterial and antibacterial activities, demonstrating their potential as antimicrobial agents Chavan, Deshpande, Borade, Shinde, Mhaske, Sarkar, & Bobade, 2019.
Antimicrobial and Antitubercular Agents
Novel 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds were synthesized and evaluated for their antibacterial and antitubercular activities. This research identified compounds with very good activity against both bacterial strains and Mycobacterium tuberculosis, presenting a new class of potential antibacterial and antitubercular agents Joshi, Vagdevi, Vaidya, & Gadaginamath, 2008.
Properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-propyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4/c1-2-3-15-18-17(24-19-15)11-8-16(21)20(10-11)12-4-5-13-14(9-12)23-7-6-22-13/h4-5,9,11H,2-3,6-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZJXFTDDEIVUSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NOC(=N1)C2CC(=O)N(C2)C3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.